Cas no 341528-94-7 (3-Iodo-6-methyl-4H-chromen-4-one)

• Product Name: 3-Iodo-6-methyl-4H-chromen-4-one
• CAS No: 341528-94-7
• MF: C₁₀H₇IO₂
• MW: 286.065855264664
• CID: 2602328
• PubChem ID: 329764764
• Update Time: 2025-08-05

3-Iodo-6-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-methylchromen-4-one
• 3-Iodo-6-methyl-4H-benzopyran-4-one
• 3-Iodo-6-methyl-4H-chromen-4-one
• 3-Iodo-6-methyl-4H-1-benzopyran-4-one
• 3-Iodo-6-methylchromone
• HS-7879
• DTXSID70746428
• 341528-94-7
• starbld0025929

• MDL： MFCD12196056
• Inchi： 1S/C10H7IO2/c1-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,1H3
• InChI Key： CJSHDCWYYXFLMJ-UHFFFAOYSA-N
• SMILES： IC1=COC2C=CC(C)=CC=2C1=O

Computed Properties

• Exact Mass: 285.94908g/mol
• Monoisotopic Mass: 285.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Melting Point: 129-135 °C

3-Iodo-6-methyl-4H-chromen-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-Iodo-6-methyl-4H-chromen-4-one

3-Iodo-6-methyl-4H-chromen-4-one (CAS No. 341528-94-7)

3-Iodo-6-methyl-4H-chromen-4-one (CAS No. 341528-94-7) is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the chromenone family, which is known for its versatile chemical properties and structural diversity. The chromenone framework, characterized by a fused benzene ring and a gamma-pyrone moiety, serves as a foundation for numerous pharmacologically active compounds. The presence of the iodo group at the 3-position and the methyl group at the 6-position introduces distinct electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of chromenones in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The iodo substituent in 3-Iodo-6-methyl-4H-chromen-4-one has been shown to enhance the compound's ability to interact with biological targets, potentially improving its bioavailability and efficacy. Moreover, the methyl group at the 6-position contributes to the compound's stability and solubility, which are critical factors in pharmaceutical applications.

One of the most promising areas of research involving 3-Iodo-6-methyl-4H-chromen-4-one is its potential as a precursor for synthesizing more complex molecules. By leveraging modern synthetic techniques such as Suzuki coupling or Stille coupling, researchers can modify the compound's structure to create derivatives with enhanced pharmacological properties. For instance, substituting the iodo group with other halogens or functional groups can lead to compounds with improved selectivity and potency against specific disease targets.

In addition to its role in drug discovery, 3-Iodo-6-methyl-4H-chromen-4-one has shown potential in materials science. Its aromatic system and conjugated structure make it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential uses, particularly in the development of nanomaterials with tailored optical and electronic properties.

The synthesis of 3-Iodo-6-methyl-4H-chromen-4-one typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common methods include oxidative cyclization of appropriate precursors or direct coupling reactions using transition metal catalysts. The choice of synthesis pathway depends on factors such as scalability, cost-effectiveness, and the availability of starting materials.

From an environmental perspective, researchers are increasingly focusing on green chemistry approaches to synthesize 3-Iodo-6-methyl-4H-chromenone derivatives. This includes using biodegradable solvents, minimizing waste generation, and employing energy-efficient reaction conditions. Such practices not only reduce the environmental footprint but also align with global sustainability goals.

In conclusion, 3-Iodo-6-methyl chromenone (CAS No. 34152897) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As advancements in synthetic chemistry continue to evolve, this compound will undoubtedly play an even more significant role in shaping future scientific breakthroughs.